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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-
Hexanol-d11, a deuterated form of 1-hexanol. It is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development who require detailed

information on this compound for their work. This document outlines key suppliers, product

specifications, and potential applications, including its use as an internal standard in analytical

methodologies and its relevance in metabolic studies.

Introduction to 1-Hexanol-d11
1-Hexanol-d11 (CAS Number: 2159-18-4) is a stable isotope-labeled compound where eleven

hydrogen atoms in the 1-hexanol molecule have been replaced with deuterium.[1] This isotopic

substitution makes it a valuable tool in various scientific applications, particularly in analytical

chemistry and metabolic research. Its primary uses include serving as an internal standard for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]
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Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules,

making it a subject of interest in drug development.[1]

Commercial Suppliers and Product Specifications
1-Hexanol-d11 is available from several commercial suppliers specializing in stable isotope-

labeled compounds and research chemicals. The table below summarizes the offerings from

key suppliers. Please note that pricing and availability are subject to change and should be

confirmed directly with the suppliers.

Supplier Product Code
Available
Quantities

Purity Price (USD)

LGC Standards TRC-H281222
100 mg, 500 mg,

1 g
Not specified Inquire

MedchemExpres

s
HY-W032022S1

10 mg, 25 mg,

50 mg, 100 mg
≥98%

$50 (10mg), $88

(25mg), Inquire

for others

CDN Isotopes D-6508 0.5 g, 1 g 98 atom % D Inquire

Invivochem V63493 100 mg, 500 mg ≥98% Inquire

THP Medical

Products
Not specified Not specified Not specified Inquire

2BScientific TRC-H281222
100 mg, 500 mg,

1 g
Not specified Inquire

Experimental Protocols and Applications
While specific experimental protocols for 1-Hexanol-d11 are not readily available in public

literature, its primary application as an internal standard allows for the adaptation of existing

methods for 1-hexanol.

Use as an Internal Standard in GC-MS Analysis
1-Hexanol-d11 is an ideal internal standard for the quantification of 1-hexanol and other

volatile organic compounds using GC-MS. Its chemical properties are nearly identical to the
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non-deuterated analyte, ensuring similar behavior during sample preparation and analysis,

while its distinct mass allows for clear differentiation in the mass spectrometer.

Experimental Protocol: Quantification of Volatiles using 1-Hexanol-d11 as an Internal Standard

This protocol is adapted from a standard method for the analysis of volatile compounds.

Preparation of Internal Standard Stock Solution: Accurately weigh a known amount of 1-
Hexanol-d11 and dissolve it in a suitable solvent (e.g., methanol or dichloromethane) to

prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

Sample Preparation: To a known volume or weight of the sample, add a precise volume of

the 1-Hexanol-d11 internal standard stock solution.

Extraction (if necessary): Depending on the sample matrix, perform a liquid-liquid extraction

or solid-phase microextraction (SPME) to isolate the analytes and the internal standard.

GC-MS Analysis: Inject an aliquot of the prepared sample into the GC-MS system.

GC Column: A non-polar or medium-polarity column is typically used (e.g., DB-5ms).

Oven Temperature Program: An appropriate temperature gradient is applied to separate

the analytes. A typical program might start at 40°C and ramp up to 250°C.

Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode to monitor

characteristic ions for the analyte and 1-Hexanol-d11. For 1-Hexanol-d11, the molecular

ion (m/z 113) and key fragment ions would be monitored.

Quantification: The concentration of the analyte is determined by comparing the peak area of

the analyte to the peak area of the 1-Hexanol-d11 internal standard.

Logical Workflow for Internal Standard-Based
Quantification
The following diagram illustrates the logical workflow for using an internal standard in a

quantitative analytical experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

Metabolic Pathways of 1-Hexanol
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While specific studies on the metabolism of 1-Hexanol-d11 are limited, the metabolic fate of 1-

hexanol is understood as part of the broader metabolism of n-hexane. n-Hexane can be

metabolized to 1-hexanol as a minor product, which is then further oxidized. The primary

pathway involves the action of alcohol dehydrogenase and aldehyde dehydrogenase.

Metabolic Oxidation of 1-Hexanol
The following diagram illustrates the metabolic conversion of 1-hexanol to hexanoic acid.
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Caption: Metabolic pathway of 1-Hexanol oxidation.

The use of 1-Hexanol-d11 in metabolic studies can help trace the fate of the molecule and

quantify its metabolites, providing valuable insights into metabolic pathways and enzyme

kinetics.

Conclusion
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1-Hexanol-d11 is a readily available and valuable tool for researchers in various scientific

fields. Its primary application as an internal standard in analytical chemistry provides a reliable

method for accurate quantification. Furthermore, its use in metabolic studies can elucidate the

pathways and kinetics of xenobiotic metabolism. This guide provides a foundational

understanding of the commercial landscape and technical applications of 1-Hexanol-d11,

empowering researchers to effectively incorporate this compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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